Cas no 869068-35-9 (2-(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(3,4-dimethoxyphenyl)acetamide)

• Product Name: 2-(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(3,4-dimethoxyphenyl)acetamide
• CAS No: 869068-35-9
• MF: C₁₃H₁₅N₅O₄S
• MW: 337.354300737381
• CID: 5932304
• PubChem ID: 7196787
• Update Time: 2025-07-22

2-(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(3,4-dimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(3,4-dimethoxyphenyl)acetamide
• 2-[(4-amino-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-(3,4-dimethoxyphenyl)acetamide
• AB00676429-01
• SR-01000016979
• F1847-0162
• 2-[(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl]-N-(3,4-dimethoxyphenyl)acetamide
• CHEMBL1888831
• HMS2976C07
• SMR000806593
• 869068-35-9
• SR-01000016979-1
• MLS001236232
• AKOS003059792
• 2-((4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)-N-(3,4-dimethoxyphenyl)acetamide

• Inchi： 1S/C13H15N5O4S/c1-21-9-4-3-8(5-10(9)22-2)16-11(19)7-23-13-17-15-6-12(20)18(13)14/h3-6H,7,14H2,1-2H3,(H,16,19)
• InChI Key： BDBJPAQRBWKNLF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C(OC)=C1)(=O)CSC1N(N)C(=O)C=NN=1

Computed Properties

• Exact Mass: 337.08447515g/mol
• Monoisotopic Mass: 337.08447515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 144Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(3,4-dimethoxyphenyl)acetamide

Introduction to 2-(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(3,4-dimethoxyphenyl)acetamide (CAS No. 869068-35-9)

2-(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(3,4-dimethoxyphenyl)acetamide, identified by its CAS number 869068-35-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the triazine derivatives class, which is well-known for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a sulfanyl group and an acetamide moiety, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The 1,2,4-triazin-3-yl core of this compound is a key pharmacophore that has been extensively studied for its role in modulating various biological pathways. Triazine derivatives are known to exhibit a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The 3,4-dimethoxyphenyl group attached to the acetamide nitrogen further enhances the compound's potential by introducing hydrophobic interactions and electronic effects that can influence binding affinity to biological targets. This combination of structural elements makes 2-(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(3,4-dimethoxyphenyl)acetamide a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel compounds with improved efficacy and reduced side effects. The sulfanyl-N-(3,4-dimethoxyphenyl)acetamide moiety in this compound suggests potential for interaction with enzymes and receptors involved in critical metabolic pathways. This has led to its exploration as a lead compound in the synthesis of new therapeutic agents. For instance, studies have shown that derivatives of this class can inhibit key enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and inflammatory disorders.

The synthesis of 2-(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(3,4-dimethoxyphenyl)acetamide involves multi-step organic reactions that highlight the versatility of triazine chemistry. The process typically begins with the formation of the triazine ring through condensation reactions between appropriate precursors. Subsequent functionalization steps introduce the sulfanyl group and the acetamide moiety while maintaining regioselectivity to ensure the correct substitution pattern. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance yield and purity.

The biological evaluation of this compound has revealed intriguing insights into its mechanism of action. Preclinical studies indicate that it exhibits potent activity against certain cancer cell lines by interfering with critical signaling pathways involved in cell proliferation and survival. Additionally, its interaction with inflammatory mediators suggests potential applications in treating chronic inflammatory diseases. These findings underscore the importance of 2-(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(3,4-dimethoxyphenyl)acetamide as a lead structure for further medicinal chemistry optimization.

One of the most compelling aspects of this compound is its structural flexibility, which allows for modifications that can fine-tune its pharmacological properties. Researchers have explored various derivatives by altering substituents on the triazine ring or introducing additional functional groups to enhance solubility and bioavailability. These modifications have led to compounds with improved pharmacokinetic profiles and reduced toxicity. Such advancements are crucial in transitioning from laboratory-scale synthesis to clinical development.

The role of computational chemistry in designing and optimizing 2-(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(3,4-dimethoxyphenyl)acetamide cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding interactions with biological targets and identifying key structural features that contribute to activity. By leveraging these tools alongside experimental data from high-throughput screening assays (HTS), researchers can accelerate the discovery process significantly.

Future directions for research on this compound include exploring its potential as an adjuvant therapy in combination with existing treatments for enhanced therapeutic outcomes. Additionally，investigating its effects on drug metabolism and transport mechanisms will provide valuable insights into optimizing dosing regimens and minimizing adverse effects. Collaborative efforts between academic institutions，pharmaceutical companies，and regulatory agencies will be essential to bring this promising compound closer to clinical application.

In conclusion,2-(4-amino-o 5 oxo 45 dihydro 12 34 triazin 33 ylsulfanyl N (34 dimethoxyphenyl)acetamide (CAS No 869068 35 9) represents a significant advancement in pharmaceutical chemistry with broad therapeutic implications。 Its unique structural features，combined with promising preclinical data，position it as a valuable scaffold for developing novel therapeutic agents。 As research continues，this compound holds great promise for addressing unmet medical needs across multiple disease areas。